Cas no 942358-14-7 (2-(6-Methoxy-1H-1,3-benzodiazol-2-yl)sulfanylpyridine-3-carboxylic Acid)

• Product Name: 2-(6-Methoxy-1H-1,3-benzodiazol-2-yl)sulfanylpyridine-3-carboxylic Acid
• CAS No: 942358-14-7
• MF: C₁₄H₁₁N₃O₃S
• MW: 301.320441484451
• CID: 3156681
• PubChem ID: 15943007
• Update Time: 2025-05-21

2-(6-Methoxy-1H-1,3-benzodiazol-2-yl)sulfanylpyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(6-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]pyridine-3-carboxylic acid
• 2-[(6-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]pyridine-3-carboxylicacid
• G45580
• AI-204/43372123
• 2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]nicotinic acid
• 942358-14-7
• EN300-42562
• Z274525900
• 2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]pyridine-3-carboxylic acid
• 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]pyridine-3-carboxylic acid
• AKOS008098517
• 2-(6-Methoxy-1H-1,3-benzodiazol-2-yl)sulfanylpyridine-3-carboxylic Acid

• Inchi： 1S/C14H11N3O3S/c1-20-8-4-5-10-11(7-8)17-14(16-10)21-12-9(13(18)19)3-2-6-15-12/h2-7H,1H3,(H,16,17)(H,18,19)
• InChI Key： QOJAYEUBVMLYPV-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)O)=CC=CN=1)C1=NC2C=CC(=CC=2N1)OC

Computed Properties

• Exact Mass: 301.05211239Da
• Monoisotopic Mass: 301.05211239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(6-Methoxy-1H-1,3-benzodiazol-2-yl)sulfanylpyridine-3-carboxylic Acid

2-(6-Methoxy-1H-1,3-benzodiazol-2-yl)sulfanylpyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 2-(6-Methoxy-1H-1,3-benzodiazol-2-yl)sulfanylpyridine-3-carboxylic Acid (CAS No. 942358-14-7) is a fascinating molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a benzodiazole moiety and a methoxy group. The benzodiazole ring, a heterocyclic aromatic system, is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design.

Recent studies have highlighted the biological activity of this compound, particularly its potential as an anti-inflammatory agent. Researchers have found that the methoxy group on the benzodiazole ring plays a crucial role in modulating the compound's activity. The sulfanyl group attached to the pyridine ring further enhances the molecule's ability to interact with biological targets, such as enzymes and receptors.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The benzodiazole moiety is typically synthesized first, followed by the introduction of the methoxy group via nucleophilic aromatic substitution. The final step involves coupling the benzodiazole derivative with the pyridine carboxylic acid using appropriate coupling agents.

The pyridine ring in this compound contributes to its aromaticity and planarity, which are essential for its electronic properties. These properties make it a promising candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in materials science have demonstrated that molecules with similar structures can exhibit excellent charge transport properties, making them ideal for next-generation electronic devices.

Another area of interest is the antimicrobial activity of this compound. Studies have shown that it exhibits moderate activity against various bacterial and fungal strains. The presence of the sulfanyl group and the methoxy group likely contributes to this activity by disrupting cellular membranes and inhibiting enzyme function.

From an environmental perspective, the compound has been evaluated for its biodegradability and toxicity. Initial results suggest that it is not highly toxic to aquatic organisms, but further studies are needed to fully understand its environmental impact. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, 2-(6-Methoxy-1H-1,3-benzodiazol-2-yl)sulfanylpyridine-3-carboxylic Acid (CAS No. 942358-14-7) is a versatile compound with diverse applications in pharmaceuticals, materials science, and biotechnology. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in these fields.